(4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone

• IUPAC Name: [4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C19H27N3O3/c23-19(16-6-9-24-12-16)22-7-4-14(5-8-22)11-25-18-10-17(20-13-21-18)15-2-1-3-15/h10,13-16H,1-9,11-12H2
• InChI Key: UMQHEOCULNYXON-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC=N2)OCC3CCN(CC3)C(=O)C4CCOC4
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

(4-(((6-Cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone is a useful research compound. Its molecular formula is C19H27N3O3 and its molecular weight is 345.443. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivative Syntheses

Research has explored the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation, producing tetrahydrofuran, dioxolane, and oxazoline derivatives. These reactions demonstrate the potential for creating complex molecules with varied functional groups, which could be analogous to the compound (Bacchi et al., 2005).

Antimicrobial Activity of Derivatives

A study on the synthesis and in vitro antimicrobial activity of oxime derivatives, including piperidin-4-yl methanone compounds, highlighted their efficacy against pathogenic bacterial and fungal strains. This indicates the potential biomedical applications of such derivatives in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Structural Studies and Theoretical Calculations

Another study focused on the synthesis, structural analysis, and theoretical calculations of a derivative, providing insights into its thermal, optical, and etching properties. The detailed structural analysis and theoretical insights offer a foundation for understanding similar compounds’ chemical and physical properties (Karthik et al., 2021).

Discovery Synthesis and Preclinical Profiling

Research into the discovery, synthesis, and preclinical profiling of P2X7 antagonists involving similar structural motifs demonstrates the therapeutic potential of these compounds. The study underscores the role of such compounds in developing treatments for mood disorders, showcasing their significance in medicinal chemistry (Chrovian et al., 2018).

Anticancer Evaluation

The synthesis and reaction of certain methanone derivatives with nucleophiles for anticancer evaluation represent an important area of research. These studies underline the potential of structurally related compounds in cancer therapy, emphasizing their role in discovering new anticancer agents (Gouhar & Raafat, 2015).